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molecular formula C9H6FNO B8354663 2-Fluoro-4-(2-oxoethyl)benzonitrile

2-Fluoro-4-(2-oxoethyl)benzonitrile

Cat. No. B8354663
M. Wt: 163.15 g/mol
InChI Key: JEUFBPQAVLSWLV-UHFFFAOYSA-N
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Patent
US09073882B2

Procedure details

A solution of 4-allyl-2-fluorobenzonitrile (1 g, 6.2 mmol) in 1:1 CH2Cl2/MeOH (40 mL) containing pyridine (1 mL, 12.4 mmol) was cooled to −78° C., and O3 was passed through until a blue color was present. N2 was then bubbled through to discharge the blue color and Me2S (5 ml) was added. The reaction mixture was allowed to warm and left overnight. The mixture was washed with 1 N HCl and aqueous NaHCO3 and then dried and concentrated to give crude 2-fluoro-4-(2-oxoethyl)benzonitrile. The material was carried on as the crude.
Name
4-allyl-2-fluorobenzonitrile
Quantity
1 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
1 mL
Type
reactant
Reaction Step One
Name
CH2Cl2 MeOH
Quantity
40 mL
Type
solvent
Reaction Step One
Name
O3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-fluoro-4-(2-oxoethyl)benzonitrile

Identifiers

REACTION_CXSMILES
[CH2:1]([C:4]1[CH:11]=[CH:10][C:7]([C:8]#[N:9])=[C:6]([F:12])[CH:5]=1)[CH:2]=C.N1C=CC=CC=1.[O:19]=[O+][O-]>C(Cl)Cl.CO>[F:12][C:6]1[CH:5]=[C:4]([CH2:1][CH:2]=[O:19])[CH:11]=[CH:10][C:7]=1[C:8]#[N:9] |f:3.4|

Inputs

Step One
Name
4-allyl-2-fluorobenzonitrile
Quantity
1 g
Type
reactant
Smiles
C(C=C)C1=CC(=C(C#N)C=C1)F
Name
pyridine
Quantity
1 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
CH2Cl2 MeOH
Quantity
40 mL
Type
solvent
Smiles
C(Cl)Cl.CO
Step Two
Name
O3
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=[O+][O-]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
N2 was then bubbled through
ADDITION
Type
ADDITION
Details
was added
TEMPERATURE
Type
TEMPERATURE
Details
to warm
WASH
Type
WASH
Details
The mixture was washed with 1 N HCl and aqueous NaHCO3
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
2-fluoro-4-(2-oxoethyl)benzonitrile
Type
product
Smiles
FC1=C(C#N)C=CC(=C1)CC=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.